Cas no 2034280-65-2 (N-[(1r,4r)-4-[(4,6-dimethylpyrimidin-2-yl)oxy]cyclohexyl]morpholine-4-carboxamide)

• Product Name: N-[(1r,4r)-4-[(4,6-dimethylpyrimidin-2-yl)oxy]cyclohexyl]morpholine-4-carboxamide
• CAS No: 2034280-65-2
• MF: C₁₇H₂₆N₄O₃
• MW: 334.413343906403
• CID: 5349798
• Update Time: 2025-05-23

N-[(1r,4r)-4-[(4,6-dimethylpyrimidin-2-yl)oxy]cyclohexyl]morpholine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((1r,4r)-4-((4,6-dimethylpyrimidin-2-yl)oxy)cyclohexyl)morpholine-4-carboxamide
• N-[4-(4,6-dimethylpyrimidin-2-yl)oxycyclohexyl]morpholine-4-carboxamide
• N-[(1r,4r)-4-[(4,6-dimethylpyrimidin-2-yl)oxy]cyclohexyl]morpholine-4-carboxamide

• Inchi： 1S/C17H26N4O3/c1-12-11-13(2)19-16(18-12)24-15-5-3-14(4-6-15)20-17(22)21-7-9-23-10-8-21/h11,14-15H,3-10H2,1-2H3,(H,20,22)
• InChI Key： IWAUJDDVQHBAIK-UHFFFAOYSA-N
• SMILES： O(C1N=C(C)C=C(C)N=1)C1CCC(CC1)NC(N1CCOCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 399
• XLogP3: 1.6
• Topological Polar Surface Area: 76.6

Additional information on N-[(1r,4r)-4-[(4,6-dimethylpyrimidin-2-yl)oxy]cyclohexyl]morpholine-4-carboxamide

Chemical Compound CAS No 2034280-65-2: N-[(1r,4r)-4-[(4,6-Dimethylpyrimidin-2-yl)oxy]cyclohexyl]morpholine-4-carboxamide

The chemical compound with CAS No 2034280-65-2, known as N-[(1r,4r)-4-[(4,6-Dimethylpyrimidin-2-yl)oxy]cyclohexyl]morpholine-4-carboxamide, is a complex organic molecule with significant potential in the field of pharmaceutical research. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential applications in drug development, particularly in the treatment of various diseases such as cancer and inflammatory disorders.

The molecular structure of this compound is characterized by a cyclohexane ring system substituted with a morpholine carboxamide group and a dimethylpyrimidine moiety. The stereochemistry at the (1r,4r) configuration plays a crucial role in determining its pharmacokinetic properties and bioavailability. The presence of the dimethylpyrimidine group introduces additional electronic effects, which may enhance the compound's ability to interact with specific biological targets.

Recent research has focused on the synthesis and optimization of this compound. Scientists have employed advanced synthetic methodologies to improve its stability and solubility, which are critical factors for its effectiveness as a therapeutic agent. For instance, studies have explored the use of microwave-assisted synthesis and stereoselective catalysis to enhance the yield and purity of the compound.

In terms of biological activity, this compound has shown potent inhibitory effects against several key enzymes involved in disease pathways. For example, it has demonstrated significant activity against kinases and proteases, which are often overexpressed in cancer cells. Preclinical studies have also revealed its ability to modulate inflammatory responses, making it a potential candidate for treating autoimmune diseases.

One of the most promising aspects of this compound is its selectivity for specific biological targets. This selectivity reduces the likelihood of off-target effects, which is a major concern in drug development. Researchers have utilized computational modeling techniques to predict and optimize the binding affinity of this compound to its target proteins.

Moreover, recent advancements in nanotechnology have enabled the formulation of this compound into targeted drug delivery systems. These systems enhance its bioavailability and reduce systemic toxicity, paving the way for more effective therapeutic outcomes. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects.

In conclusion, the chemical compound CAS No 2034280-65-2, or N-[(1r,4r)-4-[(4,6-Dimethylpyrimidin-2-yl)oxy]cyclohexyl]morpholine-4-carboxamide, represents a significant advancement in pharmaceutical research. Its unique structure, coupled with its promising biological activities and recent research findings, positions it as a potential breakthrough in treating various diseases. Continued exploration into its properties and applications will undoubtedly contribute to the development of innovative therapeutic strategies.